Cas no 2172516-52-6 (2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)pentanamidoacetic acid)

• Product Name: 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)pentanamidoacetic acid
• CAS No: 2172516-52-6
• MF: C₂₄H₂₅F₃N₂O₅
• MW: 478.460917234421
• CID: 6482505
• PubChem ID: 165501832
• Update Time: 2025-11-06

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)pentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)pentanamidoacetic acid
• 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-(2,2,2-trifluoroethyl)pentanamido]acetic acid
• EN300-1494273
• 2172516-52-6

• Inchi： 1S/C24H25F3N2O5/c25-24(26,27)15-29(13-22(31)32)21(30)11-5-6-12-28-23(33)34-14-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-4,7-10,20H,5-6,11-15H2,(H,28,33)(H,31,32)
• InChI Key： HUVOXGPKBQSOGN-UHFFFAOYSA-N
• SMILES： FC(CN(CC(=O)O)C(CCCCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 478.17155639g/mol
• Monoisotopic Mass: 478.17155639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)pentanamidoacetic acid

Introduction to 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)pentanamidoacetic acid (CAS No. 2172516-52-6)

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)pentanamidoacetic acid (CAS No. 2172516-52-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, is a key intermediate in the synthesis of various bioactive molecules and peptides. Its unique structure and properties make it an essential component in the development of novel therapeutic agents and diagnostic tools.

The fluorenylmethoxycarbonyl (Fmoc) group is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions and its stability under a variety of reaction conditions. The presence of the Fmoc group in 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)pentanamidoacetic acid ensures that the amino functionality remains protected during synthetic manipulations, allowing for precise control over the chemical reactions involved in the synthesis of complex peptides and proteins.

The N-(2,2,2-trifluoroethyl) substituent is another critical feature of this compound. The trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. This substituent is often used to enhance the lipophilicity and metabolic stability of bioactive compounds, making it particularly useful in the design of drugs with improved pharmacokinetic profiles.

Recent advancements in the field of medicinal chemistry have highlighted the potential applications of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)pentanamidoacetic acid in various therapeutic areas. For instance, studies have shown that this compound can be used as a building block for the synthesis of peptidomimetics with potent anti-cancer properties. The ability to fine-tune the structure of these peptidomimetics through strategic modifications has led to the development of novel therapeutic agents with enhanced selectivity and reduced toxicity.

In addition to its role in drug discovery, 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)pentanamidoacetic acid has also found applications in diagnostic imaging. The Fmoc group can be selectively removed under specific conditions, allowing for the introduction of imaging agents or other functional groups. This property makes it a valuable tool in the development of targeted imaging probes for early disease detection and monitoring treatment efficacy.

The synthesis of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)pentanamidoacetic acid typically involves a multi-step process that includes the protection of amino functionalities, coupling reactions with carboxylic acids or amino acids, and deprotection steps. Recent research has focused on optimizing these synthetic routes to improve yield and purity while minimizing side reactions. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been particularly effective in streamlining the production process.

The physicochemical properties of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)pentanamidoacetic acid have been extensively characterized using various analytical methods. High-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to determine its purity and structural integrity. These techniques are crucial for ensuring that the compound meets the stringent quality standards required for pharmaceutical applications.

In conclusion, 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-(2,2,2-trifluoroethyl)pentanamidoacetic acid (CAS No. 2172516-52-6) is a versatile compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an invaluable tool for the development of novel therapeutic agents and diagnostic tools. Ongoing research continues to explore new applications and optimization strategies for this compound, further solidifying its importance in the field.